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Panavia TC Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing Panavia TC
and its family of resin cements in their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that influence the bond strength of Panavia TC?

A1: The bond strength of Panavia TC is a multifactorial outcome influenced by several critical

variables:

Substrate Type: The material to which you are bonding is a primary determinant of bond

strength. Panavia cements exhibit varying adhesion levels to different substrates such as

human dentin and enamel, zirconia, lithium disilicate, and various metal alloys.[1][2][3]

Surface Treatment: Proper surface conditioning of the substrate is crucial for achieving

optimal bond strength.[1][4][5] Common methods include sandblasting (airborne particle

abrasion), application of primers containing the adhesive monomer MDP, silanization for

silica-based ceramics, and acid etching.[1][4][5][6]

Type of Panavia Cement: Different formulations within the Panavia family (e.g., Panavia F

2.0, Panavia V5) are designed for specific applications and can yield different bond strengths
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due to variations in their chemical composition, such as the inclusion of the MDP monomer.

[7][8]

Aging Conditions: The durability of the bond can be affected by environmental conditions that

simulate the oral environment. Thermocycling, which involves repeated temperature

changes, is a common method to evaluate the long-term stability of the bond.[7][8][9]

Curing Mechanism: Panavia cements are typically dual-cured (light-cured and self-cured).

The curing process initiated can influence the final bond strength.

Q2: Why is the MDP monomer important in Panavia cements?

A2: The 10-Methacryloyloxydecyl dihydrogen phosphate (MDP) monomer is a key adhesive

component in many Panavia products. It forms a strong and stable chemical bond with

hydroxyapatite in tooth structure (enamel and dentin) as well as with metal oxides found in

zirconia and other metal alloys.[2][10][11] This chemical adhesion is a significant contributor to

the high bond strength and long-term durability of Panavia cements.

Q3: My bond strength values are lower than expected when bonding to zirconia. What could be

the cause?

A3: Low bond strength to zirconia can stem from several factors:

Inadequate Surface Treatment: Zirconia is a non-silica-based ceramic, so traditional silane

primers are not effective. The recommended surface treatment for zirconia is airborne-

particle abrasion with alumina, followed by the application of a primer containing an adhesive

phosphate monomer like MDP.[6][9][11]

Contamination of the Bonding Surface: The zirconia surface must be clean and dry before

cementation. Contamination with saliva, blood, or other substances can significantly

compromise the bond.

Incorrect Primer Application: Ensure that the correct primer for zirconia is being used and

that it is applied according to the manufacturer's instructions, including the recommended

application time and drying procedure.[11]

Q4: Can I use Panavia TC for bonding to silica-based ceramics like lithium disilicate?
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A4: Yes, Panavia cements can be used for bonding to silica-based ceramics. However, the

surface treatment protocol is different from that for zirconia. For silica-based ceramics,

hydrofluoric acid etching followed by the application of a silane coupling agent is typically

required to achieve a strong and durable bond.[1][3]
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Problem Potential Cause Recommended Solution

Low bond strength to dentin Inadequate etching or priming.

Ensure proper application of

the self-etching primer as per

the manufacturer's

instructions. For some Panavia

versions, phosphoric acid

etching of the enamel margins

may be recommended.[10][12]

Contamination of the dentin

surface.

Maintain a clean and dry

operating field. Avoid

contamination with saliva,

blood, or other fluids.

Debonding of zirconia

restorations

Improper surface treatment of

the zirconia.

Zirconia surfaces should be

treated with airborne-particle

abrasion (e.g., with 50 µm

alumina particles) followed by

the application of an MDP-

containing primer.[6][9][11]

Use of a non-MDP containing

cement or primer.

For zirconia, it is highly

recommended to use a resin

cement and primer system that

contains the MDP monomer for

a strong chemical bond.[11]

Inconsistent bond strength

results

Variations in experimental

protocol.

Standardize all steps of the

bonding procedure, including

surface treatment, primer

application, cement mixing and

application, and curing times.

Operator variability.

Ensure all operators are

trained and calibrated on the

experimental protocol.

Premature curing of the

cement

Exceeding the working time. Be aware of the specified

working time for the particular

Panavia product being used.
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Dispense and mix the cement

just before application.[12]

Exposure to ambient light (for

dual-cured versions).

Minimize exposure of the

mixed cement to strong

ambient light to prevent

premature polymerization.

Quantitative Data Summary
Table 1: Shear Bond Strength of Panavia Cements to Various Substrates (MPa)
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Substrate
Panavia
Version

Surface
Treatment

Bond
Strength
(MPa) - 24
hours

Bond
Strength
(MPa) -
After
Thermocycl
ing

Reference

Human

Enamel
Panavia F 2.0 ED Primer II 28.7 28.0 [2][13]

Human

Dentin
Panavia F 2.0 ED Primer II 15.8 15.4 [2][13]

Zirconia Panavia F 2.0 None 43.4 34.4 [2][13]

Zirconia Panavia V5

Alumina air

abrasion +

Ceramic

Primer

Not specified

Significantly

higher than

unprimed

[6]

Lithium

Disilicate
Panavia V5

Hydrofluoric

acid etch +

Primer

Higher than

Multilink

Automix

Not specified [3]

Gold Alloy

(Type III)
Panavia 21

50 µm

Alumina

sandblasting

32.9 (±18.2) Not specified [14]

Gold Alloy

(Type III)
Panavia 21

CoJet Sand +

Silane primer
45.6 (±25.8) Not specified [14]

Note: Bond strength values can vary depending on the specific experimental conditions.

Experimental Protocols
Shear Bond Strength Testing Protocol
This protocol outlines a general procedure for determining the shear bond strength of Panavia
TC to a substrate.

Substrate Preparation:
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Prepare flat bonding surfaces on the desired substrate (e.g., human dentin, zirconia

blocks).

For dentin, this may involve sectioning teeth and embedding them in acrylic resin, followed

by grinding with silicon carbide paper (e.g., 600-grit) to expose a standardized dentin

surface.[15]

For ceramic or metal substrates, create standardized blocks of the material.

Surface Treatment:

Apply the appropriate surface treatment to the bonding area as per the experimental

design. This may include:

Zirconia: Airborne-particle abrasion with 50 µm alumina particles followed by application

of an MDP-containing ceramic primer.[6][9]

Silica-based ceramics: Etching with hydrofluoric acid followed by silanization.[3]

Dentin/Enamel: Application of the self-etching primer provided with the Panavia kit.[10]

[12]

Cement Application and Specimen Assembly:

Place a mold (e.g., a Teflon tube with a defined diameter) onto the prepared substrate

surface to define the bonding area.

Mix the Panavia TC cement according to the manufacturer's instructions and fill the mold.

Place a restorative material cylinder or a stainless steel rod onto the cement.

Apply a constant load (e.g., 100g) to ensure uniform cement thickness and allow the

cement to cure.[3]

Curing:

For dual-cured versions, light-cure the cement through the restorative material if it is

translucent.
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Allow the cement to self-cure for the manufacturer-recommended time.

Storage and Aging (Optional):

Store the bonded specimens in distilled water at 37°C for 24 hours before testing.[3][9]

For aging studies, subject the specimens to thermocycling (e.g., 5,000 to 10,000 cycles

between 5°C and 55°C).[6][7]

Shear Bond Strength Measurement:

Mount the specimen in a universal testing machine.

Apply a shear force to the base of the restorative cylinder at a constant crosshead speed

(e.g., 1 mm/min) until failure occurs.[3][15]

Record the force at which debonding occurs and calculate the shear bond strength in

megapascals (MPa) by dividing the failure load by the bonding area.

Failure Mode Analysis:

Examine the debonded surfaces under a microscope to determine the mode of failure

(adhesive, cohesive in the cement, cohesive in the substrate, or mixed).

Visualizations
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Caption: Workflow for Shear Bond Strength Testing of Panavia TC.
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Caption: Key Factors Affecting the Bond Strength of Panavia TC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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